2-cyclopropyl-4,5-dimethyl-6-{4-[(2-methyl-1,3-oxazol-4-yl)methyl]piperazin-1-yl}pyrimidine

• IUPAC Name: 4-[[4-(2-cyclopropyl-5,6-dimethylpyrimidin-4-yl)piperazin-1-yl]methyl]-2-methyl-1,3-oxazole
• InChI: InChI=1S/C18H25N5O/c1-12-13(2)19-17(15-4-5-15)21-18(12)23-8-6-22(7-9-23)10-16-11-24-14(3)20-16/h11,15H,4-10H2,1-3H3
• InChI Key: HLDPSEWXLNSJEK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(N=C1N2CCN(CC2)CC3=COC(=N3)C)C4CC4)C
• Molecular Formula: C18H25N5O
• Molecular Weight: 327.4 g/mol

Description

The compound “2-cyclopropyl-4,5-dimethyl-6-{4-[(2-methyl-1,3-oxazol-4-yl)methyl]piperazin-1-yl}pyrimidine” is a complex organic molecule that contains several functional groups and structural features. It includes a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, a piperazine ring, which is a six-membered ring with two nitrogen atoms, an oxazole ring, which is a five-membered ring with an oxygen and a nitrogen atom, and a cyclopropyl group, which is a three-membered carbon ring.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several heterocyclic rings. The conformation and spatial arrangement of these rings could significantly influence the compound’s properties and reactivity.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present. The pyrimidine, oxazole, and piperazine rings could potentially undergo a variety of reactions. For example, the pyrimidine ring might undergo substitution reactions at the carbon positions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its precise molecular structure. Factors such as the size and shape of the molecule, the presence of polar or charged groups, and the flexibility of the molecule could all influence its properties.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. It could be of interest in fields such as medicinal chemistry, materials science, or chemical biology, depending on its properties.